Cas no 1083172-01-3 (1-(2-Bromoethyl)-1H-1,2,3-triazole)

• Product Name: 1-(2-Bromoethyl)-1H-1,2,3-triazole
• CAS No: 1083172-01-3
• MF: C₄H₆BrN₃
• MW: 176.014539241791
• MDL: MFCD11520929
• CID: 2853395
• PubChem ID: 25139710
• Update Time: 2025-11-01

1-(2-Bromoethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-BROMOETHYL)-1H-1,2,3-TRIAZOLE
• 1-(2-BROMOETHYL)-1,2,3-TRIAZOLE
• AB64262
• SY040489
• 1-(2-bromoethyl)-1H-[1,2,3]triazole
• 1083172-01-3
• AS-60534
• ITB17201
• EN300-1715993
• AC2862
• AKOS006325169
• 823-804-0
• MFCD11520929
• 1-(2-Bromoethyl)-1H-1,2,3-triazole

• MDL： MFCD11520929
• Inchi： 1S/C4H6BrN3/c5-1-3-8-4-2-6-7-8/h2,4H,1,3H2
• InChI Key： QWLGWYIJLZUOKP-UHFFFAOYSA-N
• SMILES： BrCCN1C=CN=N1

Computed Properties

• Exact Mass: 174.97451Da
• Monoisotopic Mass: 174.97451Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.7
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-(2-Bromoethyl)-1H-1,2,3-triazole

Recent Advances in the Application of 1-(2-Bromoethyl)-1H-1,2,3-triazole (CAS: 1083172-01-3) in Chemical Biology and Pharmaceutical Research

The compound 1-(2-Bromoethyl)-1H-1,2,3-triazole (CAS: 1083172-01-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have demonstrated that 1-(2-Bromoethyl)-1H-1,2,3-triazole serves as a valuable intermediate in click chemistry, particularly in the synthesis of triazole-based compounds. Its bromoethyl group enables facile functionalization, making it a key building block for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of targeted drug conjugates, where its reactivity with nucleophiles such as thiols and amines has been exploited to create stable linkages.

In the context of drug discovery, 1-(2-Bromoethyl)-1H-1,2,3-triazole has been utilized in the design of small-molecule inhibitors targeting various enzymes and receptors. For instance, a recent study published in the Journal of Medicinal Chemistry reported the use of this compound in the development of potent kinase inhibitors. The bromoethyl moiety was found to enhance the binding affinity of the inhibitors by forming covalent interactions with cysteine residues in the active site of the target kinases.

Furthermore, the compound's utility extends to the field of bioconjugation, where it has been employed to modify biomolecules such as proteins and nucleic acids. A notable application includes its use in the site-specific labeling of antibodies for diagnostic and therapeutic purposes. The ability to introduce triazole linkages under mild conditions has made this compound a preferred choice for researchers working on antibody-drug conjugates (ADCs).

Recent advancements in synthetic methodologies have also improved the accessibility of 1-(2-Bromoethyl)-1H-1,2,3-triazole. Novel catalytic systems and optimized reaction conditions have been developed to enhance its yield and purity, addressing previous challenges associated with its synthesis. These improvements have facilitated its broader adoption in both academic and industrial settings.

In conclusion, 1-(2-Bromoethyl)-1H-1,2,3-triazole (CAS: 1083172-01-3) represents a promising tool in chemical biology and pharmaceutical research. Its unique reactivity profile and versatility in drug design and bioconjugation underscore its potential to drive innovation in these fields. Future research is expected to explore its applications in emerging areas such as targeted therapy and precision medicine, further solidifying its role as a key intermediate in drug development.